4-(aminomethyl)-1-(6-chloroquinolin-4-yl)piperidin-4-ol dihydrochloride
Overview
Description
4-(aminomethyl)-1-(6-chloroquinolin-4-yl)piperidin-4-ol dihydrochloride is a useful research compound. Its molecular formula is C15H20Cl3N3O and its molecular weight is 364.7. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(aminomethyl)-1-(6-chloroquinolin-4-yl)piperidin-4-ol dihydrochloride' involves the reaction of 6-chloro-4-quinolinol with piperidine, followed by the addition of formaldehyde and reduction with sodium borohydride to yield the final product as a dihydrochloride salt.", "Starting Materials": [ "6-chloro-4-quinolinol", "piperidine", "formaldehyde", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 6-chloro-4-quinolinol is reacted with piperidine in the presence of hydrochloric acid and water to yield 6-chloro-4-(piperidin-1-yl)quinolin-3-ol.", "Step 2: Formaldehyde is added to the reaction mixture from step 1 and the resulting mixture is stirred at room temperature for several hours.", "Step 3: Sodium borohydride is added to the reaction mixture from step 2 and the mixture is stirred at room temperature for several hours.", "Step 4: The reaction mixture is quenched with hydrochloric acid and the resulting solid is filtered and washed with water to yield the final product as a dihydrochloride salt." ] } | |
CAS No. |
2639420-06-5 |
Molecular Formula |
C15H20Cl3N3O |
Molecular Weight |
364.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
